5-cyano-1H-benzoimidazole-2-thiol

Specification

• CAS No.: 106135-31-3
• Molecular Formula: C8H5N3S
• Molecular Weight: 175.21 g/mol
• IUPAC Name: 2-sulfanylidene-1,3-dihydrobenzimidazole-5-carbonitrile
• Standard InChI: InChI=1S/C8H5N3S/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12)
• Standard InChI Key: JJKFHPCWCOXSPU-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C#N)NC(=S)N2
• Canonical SMILES: C1=CC2=C(C=C1C#N)NC(=S)N2

Introduction

5-Cyano-1H-benzoimidazole-2-thiol is a compound with the molecular formula C8H5N3S and a molecular weight of 175.21 g/mol. It belongs to the class of benzimidazoles, which are known for their diverse biological activities and applications in pharmaceuticals and materials science. This compound is particularly noted for its structural features, including a cyano group and a thiol group attached to the benzimidazole ring.

Synthesis of 5-Cyano-1H-benzoimidazole-2-thiol

The synthesis of 5-cyano-1H-benzoimidazole-2-thiol typically involves a multi-step process. While specific synthesis pathways for this compound are not detailed in the available literature, benzimidazoles are generally synthesized from precursors such as benzene-1,2-diamine or 2-nitroaniline through condensation reactions. The introduction of the cyano group can be achieved through various methods, including the use of cyanating agents in the presence of a catalyst.

Biological Activity and Applications

Benzimidazoles, in general, exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. While specific biological data for 5-cyano-1H-benzoimidazole-2-thiol is limited, compounds with similar structures have shown potential as inhibitors of enzymes or as therapeutic agents. For instance, benzimidazoles have been explored as inhibitors of α-glucosidase, an enzyme relevant to the treatment of type 2 diabetes.

Research Findings and Future Directions

Research on benzimidazoles continues to uncover their potential applications in medicine and materials science. The structural diversity of these compounds allows for the design of molecules with specific biological activities. Future studies on 5-cyano-1H-benzoimidazole-2-thiol could focus on its synthesis optimization, biological evaluation, and potential applications in drug development or as functional materials.